Cas no 1713589-48-0 (4-Chloro-2-ethyl-5-methyl-pyrimidine)

• Product Name: 4-Chloro-2-ethyl-5-methyl-pyrimidine
• CAS No: 1713589-48-0
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 5210819
• Update Time: 2025-08-02

4-Chloro-2-ethyl-5-methyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-ethyl-5-methyl-pyrimidine

• Inchi： 1S/C7H9ClN2/c1-3-6-9-4-5(2)7(8)10-6/h4H,3H2,1-2H3
• InChI Key： LESNMXQCIYJQNF-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=C(C)C(Cl)=N1

Additional information on 4-Chloro-2-ethyl-5-methyl-pyrimidine

Introduction to 4-Chloro-2-ethyl-5-methyl-pyrimidine (CAS No. 1713589-48-0)

4-Chloro-2-ethyl-5-methyl-pyrimidine, with the chemical formula C₇H₈ClN₂, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, which is widely recognized for its diverse biological activities and industrial applications. The presence of a chlorine substituent at the 4-position, combined with ethyl and methyl groups at the 2- and 5-positions respectively, imparts unique reactivity that makes it a valuable building block in synthetic chemistry.

The synthesis of 4-Chloro-2-ethyl-5-methyl-pyrimidine typically involves multi-step organic reactions, often starting from readily available pyrimidine precursors. The chlorination step is crucial, as it introduces the necessary electrophilic center for further functionalization. Recent advancements in catalytic methods have improved the efficiency and selectivity of this process, reducing byproducts and enhancing yield.

In recent years, 4-Chloro-2-ethyl-5-methyl-pyrimidine has garnered attention in the development of novel therapeutic agents. Pyrimidine derivatives are known for their role in inhibiting various enzymes and receptors involved in metabolic pathways. For instance, modifications at the 2- and 5-positions can influence binding affinity to target proteins, making this compound a promising candidate for drug discovery.

One of the most compelling applications of 4-Chloro-2-ethyl-5-methyl-pyrimidine is in the synthesis of antiviral and anticancer drugs. Researchers have leveraged its structural framework to develop compounds that disrupt viral replication or inhibit tumor growth. The chlorine atom at the 4-position allows for further derivatization, enabling the creation of diverse pharmacophores. For example, recent studies have explored its use in generating nucleoside analogs that exhibit potent antiviral activity against RNA viruses.

The agrochemical industry also benefits from 4-Chloro-2-ethyl-5-methyl-pyrimidine, where it serves as a precursor for herbicides and fungicides. Its ability to undergo cross-coupling reactions with various organic halides makes it a versatile intermediate in designing crop protection agents. These derivatives often exhibit improved efficacy and environmental safety compared to traditional agrochemicals.

From a computational chemistry perspective, 4-Chloro-2-ethyl-5-methyl-pyrimidine has been studied to understand its molecular interactions and mechanistic pathways. Advanced computational methods, such as density functional theory (DFT), have been employed to predict its reactivity and stability. These insights are crucial for optimizing synthetic routes and designing derivatives with enhanced properties.

The pharmaceutical industry's demand for 4-Chloro-2-ethyl-5-methyl-pyrimidine continues to grow as new therapeutic targets are identified. Its role in fragment-based drug design has been particularly noteworthy, where small molecules like this compound are used to identify lead compounds through high-throughput screening. The ability to modify its structure allows chemists to fine-tune pharmacokinetic and pharmacodynamic profiles.

In conclusion, 4-Chloro-2-ethyl-5-methyl-pyrimidine (CAS No. 1713589-48-0) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it indispensable in drug discovery and crop protection research. As synthetic methodologies and computational techniques advance, the potential applications of this compound are expected to expand further.